Cas no 89520-09-2 (Phenol, 4,4'-thiobis[2-octyl-)

• Product name: Phenol, 4,4'-thiobis[2-octyl-
• CAS No: 89520-09-2
• MF: C₂₈H₄₂O₂S
• MW: 442.696887493134
• CID: 597857
• PubChem ID: 71324747

Phenol, 4,4'-thiobis[2-octyl- Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-octylphenyl)sulfanyl-2-octylphenol
• 89520-09-2
• 4,4'-Sulfanediylbis(2-octylphenol)
• DTXSID30754185
• Phenol, 4,4'-thiobis[2-octyl-

• Inchi： InChI=1S/C28H42O2S/c1-3-5-7-9-11-13-15-23-21-25(17-19-27(23)29)31-26-18-20-28(30)24(22-26)16-14-12-10-8-6-4-2/h17-22,29-30H,3-16H2,1-2H3
• InChI Key： IYUQRERFZPAPMB-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=C(C=CC(=C1)SC2=CC(=C(C=C2)O)CCCCCCCC)O

Computed Properties

• Exact Mass: 442.29055175g/mol
• Monoisotopic Mass: 442.29055175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 65.8Ų